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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)-3-(2-

methylphenyl)urea

CAS No.: 13143-21-0

Cat. No.: B083661

Get Quote

Toxicity and Safety Profile: 1-(3-Chlorophenyl)-3-
(2-methylphenyl)urea
Technical Guide & Risk Assessment

Executive Summary
1-(3-Chlorophenyl)-3-(2-methylphenyl)urea is a lipophilic diarylurea derivative. While often

utilized in structure-activity studies for kinase inhibition or agrochemical efficacy, its safety

profile is dominated by its metabolic instability and potential to release toxic aniline derivatives.

Critical Hazard Alert: This compound contains a 2-methylphenyl (o-tolyl) moiety. Metabolic

hydrolysis or environmental degradation yields o-Toluidine, a known Group 1 Carcinogen

(IARC) linked to bladder cancer. Consequently, this compound must be handled with High

Containment (Band 4/5) protocols, treating it as a potential carcinogen and

methemoglobinemia inducer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b083661#bc-rfq
https://www.benchchem.com/product/b083661/docs?utm_src=pdf-body#toxicity-and-safety-profile-of-1-3-chlorophenyl-3-2-methylphenyl-urea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Physicochemical Properties
Understanding the physical state is crucial for predicting bioavailability and exposure routes.

Property
Value
(Predicted/Experimental)

Significance

Chemical Structure Diarylurea linkage
Stable solid; hydrolyzes in

strong acid/base.

Molecular Formula C₁₄H₁₃ClN₂O
Moderate molecular weight

(260.72 g/mol ).

LogP (Octanol/Water) ~3.5 – 4.2

High Lipophilicity. Potential for

bioaccumulation and rapid

dermal absorption.

Solubility
Low in water; High in DMSO,

Ethanol

Requires organic solvents for

bioassays; persistent in

aquatic sediments.

Melting Point
~180–200 °C (Typical for

diarylureas)

Solid at room temperature;

inhalation risk limited to dust.

Mechanism of Toxicity & Metabolic Activation
The toxicity of diarylureas is rarely driven by the intact molecule alone but rather by its

bioactivation and degradation products.

Metabolic Hydrolysis Pathway
In mammalian systems (hepatic microsomes) and environmental matrices, the urea bridge is

susceptible to amidase-mediated hydrolysis.

Reaction:

Fragment A: 3-Chloroaniline (Toxic, Methemoglobinemia inducer)

Fragment B: o-Toluidine (Carcinogen, Genotoxin)
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Mechanism of Action (Signaling Pathway)
Below is the pathway illustrating the bioactivation of the o-toluidine metabolite leading to

genotoxicity.
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Figure 1: Metabolic activation pathway of 1-(3-Chlorophenyl)-3-(2-methylphenyl)urea leading

to genotoxicity and hematotoxicity.[1]

Toxicological Profile (Mammalian)
Acute Toxicity

Oral (LD50): Predicted to be 500 – 2000 mg/kg (Category 4). While the intact urea is

moderately toxic, gastric hydrolysis increases risk.

Hematotoxicity (Methemoglobinemia): The release of chloroaniline and o-toluidine can

oxidize hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺), impairing oxygen transport.

Symptoms: Cyanosis (blue skin), fatigue, dizziness, chocolate-brown blood.

Carcinogenicity & Genotoxicity
Carcinogenicity: High Concern. The metabolite o-toluidine is an IARC Group 1 Carcinogen,

specifically linked to urinary bladder cancer in humans.

Genotoxicity: The parent compound may test negative in standard Ames tests (S.

typhimurium) without metabolic activation (S9). However, with S9 activation, the release of

aromatic amines typically yields positive mutagenic results.

Reproductive & Developmental Toxicity
Endocrine Disruption: Diarylureas (e.g., Triclocarban) are structurally similar and often act as

endocrine disruptors, potentially amplifying androgen receptor activity or inhibiting soluble

epoxide hydrolase (sEH), which regulates blood pressure and inflammation.

Safety & Handling Protocols (Industrial Hygiene)
Given the carcinogenic potential of the metabolites, this compound requires Occupational

Exposure Band (OEB) 4 or 5 handling strategies.

Engineering Controls
Containment: Use a Glovebox or Class II Biological Safety Cabinet (BSC) for all powder

handling.
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Ventilation: HEPA-filtered local exhaust ventilation (LEV).

Closed Systems: For synthesis or formulation, use closed reactor loops to prevent dust

generation.

Personal Protective Equipment (PPE)
Component Specification Rationale

Respiratory
PAPR (Powered Air Purifying

Respirator) or N99/P3 Mask

Prevents inhalation of

particulates that can hydrolyze

in the lungs.[1]

Dermal
Double Nitrile Gloves (min

0.11mm) or Laminate Film

Lipophilic compounds

penetrate standard latex

rapidly.

Body Tyvek® Coveralls (Disposable)
Prevents contamination of

street clothes.

Eye Chemical Safety Goggles
Prevent ocular absorption and

irritation.

Spill Response
Evacuate: Clear the area of non-essential personnel.

PPE Up: Don full PPE including respiratory protection.

Neutralize: Do NOT use strong acids or bases (accelerates hydrolysis to toxic amines). Use

a surfactant-based cleaner.

Absorb: Use inert absorbent (vermiculite/sand).

Disposal: Incinerate as hazardous chemical waste (Code: U-List or similar for aromatic

amines).

Experimental Methodologies for Toxicity
Assessment[2]
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To validate the safety profile of this specific lot or derivative, the following assays are

recommended.

Stability & Hydrolysis Assay (HPLC-UV/MS)
Determine the rate of toxic metabolite formation under physiological conditions.

Preparation: Dissolve compound in DMSO (stock 10 mM).

Incubation: Dilute to 10 µM in Phosphate Buffered Saline (PBS) at pH 2.0 (gastric), 7.4

(blood), and 9.0. Incubate at 37°C.

Sampling: Aliquot at 0, 1, 4, and 24 hours.

Analysis: Analyze via LC-MS/MS monitoring for:

Parent: [M+H]⁺ ~ 261.7

o-Toluidine: [M+H]⁺ ~ 108.1

3-Chloroaniline: [M+H]⁺ ~ 128.0

Criterion: >5% hydrolysis indicates high risk of in vivo toxicity.

Ames Fluctuation Test (Mutagenicity)
Assess genotoxic potential with and without metabolic activation.

Strains: S. typhimurium TA98 (frameshift) and TA100 (base-pair).

Activation: Perform +/- S9 fraction (rat liver microsomes).

Dosing: 5-point dose-response (e.g., 0.1 to 100 µ g/well ).

Readout: Colorimetric change (purple to yellow) indicating reversion and growth.

Validation: Positive control (2-Aminoanthracene) must work in S9+ wells.

Regulatory Landscape[2]
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REACH (EU): Likely classified as Carc. 1B or 2 (Presumed Human Carcinogen) due to o-

toluidine release.

TSCA (USA): If not on the inventory, it is subject to SNUR (Significant New Use Rules)

restrictions.

GHS Classification (Proposed):

H350: May cause cancer.

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [toxicity and safety profile of 1-(3-Chlorophenyl)-3-(2-
methylphenyl)urea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083661/docs#toxicity-and-safety-profile-of-1-3-
chlorophenyl-3-2-methylphenyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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